Cas no 23380-75-8 (2-hydroxy-5-(2-pyridinyl)benzoic acid)

• Product Name: 2-hydroxy-5-(2-pyridinyl)benzoic acid
• CAS No: 23380-75-8
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 2112892
• Update Time: 2023-11-19

2-hydroxy-5-(2-pyridinyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-(2-pyridinyl)Benzoic acid
• Benzoic acid, 2-hydroxy-5-(2-pyridinyl)-
• CID 136436454
• 5-(2-Pyridyl)salicylsaeure
• 2-hydroxy-5-(2-pyridinyl)benzoic acid

• Inchi： 1S/C12H9NO3/c14-11-5-4-8(7-9(11)12(15)16)10-3-1-2-6-13-10/h1-7,14H,(H,15,16)
• InChI Key： LQGUURXDLDOJKX-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2C=CC=CN=2)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 3
• Topological Polar Surface Area: 70.4

Experimental Properties

• Density: 1.354±0.06 g/cm3(Predicted)
• Melting Point: 266 °C
• Boiling Point: 422.5±40.0 °C(Predicted)
• pka: 2.29±0.10(Predicted)